Cas no 63992-41-6 ([1,1'-Biphenyl]-2-ol,6-chloro-, sodium salt (1:1))

[1,1'-Biphenyl]-2-ol,6-chloro-, sodium salt (1:1) structure
63992-41-6 structure
Product Name:[1,1'-Biphenyl]-2-ol,6-chloro-, sodium salt (1:1)
CAS No:63992-41-6
MF:C12H8ClNaO
MW:226.634093284607
CID:503927
PubChem ID:23684832
Update Time:2025-04-19

[1,1'-Biphenyl]-2-ol,6-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-ol,6-chloro-, sodium salt (1:1)
    • sodium,3-chloro-2-phenylphenolate
    • Sodium-2-chloro-6-phenyl phenate
    • 2-BIPHENYLOL, 6-CHLORO-, SODIUM SALT
    • SODIUM-2-CHLORO-6-PHENYLPHENATE
    • SODIUM, ((6-CHLORO-2-BIPHENYLYL)OXY)-
    • 63992-41-6
    • 6-Chloro-2-phenylphenol, sodium salt
    • sodium chloro-orthophenyl phenolate
    • DTXSID10213962
    • SCHEMBL5933984
    • CK9B4VX9L6
    • UNII-CK9B4VX9L6
    • Stop-Mold
    • (1,1'-BIPHENYL)-2-OL, 6-CHLORO-, SODIUM SALT (1:1)
    • Inchi: 1S/C12H9ClO.Na/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9;/h1-8,14H;/q;+1/p-1
    • InChI Key: SPJMAPNWDLIVRR-UHFFFAOYSA-M
    • SMILES: ClC1=CC=CC(=C1C1C=CC=CC=1)[O-].[Na+]

Computed Properties

  • Exact Mass: 226.01624
  • Monoisotopic Mass: 226.0161369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • PSA: 23.06
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